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Compound of Interest

Compound Name: CP-LC-0743

Cat. No.: B15579329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available public information regarding

the solubility and stability of the novel ionizable cationic lipid, CP-LC-0743. This lipid is a key

component in the formation of lipid nanoparticles (LNPs) for the delivery of RNA-based

therapeutics, such as circular RNA (circRNA) and messenger RNA (mRNA).

Core Physicochemical Data
CP-LC-0743 is an ionizable cationic amino lipid that has been utilized in preclinical studies for

the in vivo delivery of RNA.[1][2][3] Its chemical structure and basic properties are summarized

below.

Table 1: General Properties of CP-LC-0743

Property Value Source

CAS Number 3040858-73-6 [1]

Molecular Formula C45H87N3O4S [1]

Formula Weight 766.3 g/mol [1]

Description

An ionizable cationic lipid used

for LNP-mediated RNA

delivery.

[1][2][3]
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Solubility Data
Quantitative solubility data for CP-LC-0743 in a range of pharmaceutically relevant solvents

and buffer systems is limited in publicly available literature. The primary available data point is

its solubility in ethanol.

Table 2: Known Solubility of CP-LC-0743

Solvent Concentration Temperature Method Source

Ethanol ≥10 mg/mL Not Specified Not Specified [1]

Experimental Protocol for Solubility Determination: Detailed experimental protocols for

determining the solubility of CP-LC-0743 are not described in the available literature. A general

approach for determining the solubility of a lipid would involve:

Preparation of Saturated Solutions: Adding an excess amount of CP-LC-0743 to a known

volume of the solvent of interest (e.g., ethanol, water, various buffers at different pH values).

Equilibration: Agitating the mixture at a controlled temperature for a sufficient period to

ensure equilibrium is reached.

Separation of Undissolved Solute: Centrifugation or filtration to remove any solid,

undissolved lipid.

Quantification: Analyzing the concentration of CP-LC-0743 in the supernatant/filtrate using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with an appropriate detector (e.g., Evaporative Light Scattering Detector - ELSD, or Mass

Spectrometry - MS).

Stability Data
Information on the stability of CP-LC-0743, both as a pure substance and within lipid

nanoparticle formulations, is crucial for its development as a pharmaceutical excipient.

Currently, available data is limited to general storage recommendations.

Table 3: Known Stability of CP-LC-0743
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Condition Duration Observation Source

Storage at -20°C ≥ 1 year Stable [3]

Recent research has highlighted the use of novel ionizable lipids, including CP-LC-0743, in the

development of lyophilized (freeze-dried) LNP formulations to enhance long-term stability at

higher temperatures.[4][5] However, specific quantitative stability data for CP-LC-0743 under

various stress conditions (e.g., elevated temperature, varying pH, light exposure) and the

identity of potential degradation products are not yet publicly available.

Experimental Protocol for Stability Assessment: A comprehensive stability study for CP-LC-
0743 would typically involve:

Forced Degradation Studies: Exposing the lipid to harsh conditions (e.g., strong acid, strong

base, high temperature, oxidation, and light) to identify potential degradation pathways and

degradation products.

Long-Term and Accelerated Stability Studies: Storing the lipid under controlled temperature

and humidity conditions as defined by ICH guidelines (e.g., 25°C/60% RH and 40°C/75%

RH).

Analytical Monitoring: At specified time points, analyzing the samples for purity, potency, and

the presence of degradation products using a validated stability-indicating analytical method,

such as HPLC or UPLC-MS.

LNP Formulation Stability: For LNPs containing CP-LC-0743, stability assessment would

also include monitoring of particle size, polydispersity index, zeta potential, and

encapsulation efficiency over time.

LNP Formulation and RNA Delivery Workflow
CP-LC-0743 functions as a critical component of LNPs for the delivery of RNA. The general

workflow for formulating RNA-LNPs and their mechanism of delivery are illustrated below.
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Caption: General workflow for the formulation of lipid nanoparticles (LNPs) containing RNA.
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Caption: Conceptual signaling pathway for LNP-mediated RNA delivery and protein expression.
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Conclusion and Data Gaps
CP-LC-0743 is a promising ionizable lipid for the formulation of lipid nanoparticles for RNA

delivery. However, a comprehensive public dataset on its solubility and stability is currently

lacking. The available information indicates good solubility in ethanol and stability when stored

at -20°C. For the advancement of CP-LC-0743 in clinical and commercial applications, further

studies are required to establish a detailed physicochemical profile, including:

Solubility in a broader range of solvents and aqueous buffers.

The pH-solubility profile.

Comprehensive stability data under various stress conditions.

Identification and characterization of any degradation products.

The experimental protocols and diagrams provided in this guide are based on general

knowledge of lipid nanoparticle technology and should be adapted and validated for specific

applications involving CP-LC-0743 as more data becomes available. Researchers are

encouraged to consult the primary literature, such as the work by Broset et al. and Mata et al.,

for the most current findings on this and related novel ionizable lipids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of the Ionizable Lipid CP-LC-0743]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579329#cp-lc-0743-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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